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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-butyl-N-methylpyrrolidinium

bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), an ionic liquid electrolyte, for supercapacitor

applications. Its performance is benchmarked against other common electrolytes, supported by

experimental data from various studies. This document aims to assist researchers in making

informed decisions for electrolyte selection in the development of high-performance energy

storage devices.

Physicochemical Properties of Electrolytes
The inherent properties of an electrolyte are critical to its performance in a supercapacitor. The

following table summarizes the key physicochemical properties of PYR14-TFSI in comparison

to a widely used organic electrolyte, 1 M Tetraethylammonium tetrafluoroborate (TEA-BF4) in

Acetonitrile (ACN), and another common ionic liquid, 1-Ethyl-3-methylimidazolium

bis(trifluoromethylsulfonyl)imide (EMIM-TFSI).
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Property PYR14-TFSI
1 M TEA-BF4 in
ACN

EMIM-TFSI

Electrochemical

Window (V)
~3.5 - 4.5[1] ~2.7 ~3.5

Ionic Conductivity

(mS/cm)

1.0 (at -50°C in GBL

mixture)[2]
High

1.9 (at -50°C in GBL

mixture)[2]

Viscosity (mPa·s) High Low
Lower than PYR14-

TFSI

Thermal Stability Stable up to 452°C[3]
Low (due to volatile

ACN)
High

Supercapacitor Performance Metrics
The performance of PYR14-TFSI as a supercapacitor electrolyte is evaluated based on several

key metrics. The following tables compare the performance of supercapacitors using PYR14-
TFSI with those employing other electrolytes. The data is primarily based on activated carbon

electrodes, a common material for electric double-layer capacitors (EDLCs).

Performance with Activated Carbon Electrodes

Electrolyte
Specific
Capacitanc
e (F/g)

Energy
Density
(Wh/kg)

Power
Density
(W/kg)

Cycling
Stability

Voltage
Window (V)

PYR14-TFSI
60 (at 60°C)

[1]
33[3] -

Stable for

40,000

cycles[1]

3.5[1]

[DBU-C4]

[TFSI]

21 (at 110

mA/g)[3]
- - Stable 3.4[3]

EMIMBF4
210 (at 10

A/g)[4]
- - - -

1 M

TEABF4/AN

174 (at 10

A/g)[4]
- - - -
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Note: Performance metrics are highly dependent on the specific electrode material, cell

configuration, and testing parameters. The data presented here is for comparative purposes

and is extracted from different studies.

Experimental Protocols
Detailed methodologies are crucial for reproducing and validating experimental findings. Below

are protocols for key electrochemical techniques used to benchmark supercapacitor

performance.

Cyclic Voltammetry (CV)
Objective: To determine the electrochemical stability window, specific capacitance, and to

observe the capacitive behavior of the supercapacitor.

Methodology:

Assemble the supercapacitor in a two-electrode coin cell or a three-electrode setup with the

working electrode (activated carbon), counter electrode (oversized activated carbon), and a

reference electrode (e.g., Ag/Ag+).

Fill the cell with the PYR14-TFSI electrolyte.

Connect the cell to a potentiostat.

Set the potential window (e.g., 0 to 3.5 V for PYR14-TFSI).

Apply a series of scan rates (e.g., 5, 10, 20, 50, 100 mV/s).[5]

Record the current response as a function of the applied potential. The shape of the CV

curve for an ideal capacitor should be rectangular.

Calculate the specific capacitance (C) from the CV curve using the formula: C = ∫I dV / (2 * v

* ΔV * m), where I is the current, V is the voltage, v is the scan rate, ΔV is the voltage

window, and m is the mass of the active material on one electrode.

Galvanostatic Charge-Discharge (GCD)
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Objective: To determine the specific capacitance, energy density, power density, and equivalent

series resistance (ESR) of the supercapacitor.

Methodology:

Use the same cell assembly as for CV.

Connect the cell to a battery cycler or a potentiostat with GCD capabilities.

Set the desired current density (e.g., 0.5, 1, 2, 5, 10 A/g).

Set the charge and discharge voltage limits based on the electrochemical window

determined by CV.

Charge and discharge the cell for a number of cycles to ensure stability.

Record the voltage profile as a function of time.

Calculate the specific capacitance from the discharge curve using the formula: C = I * Δt /

(ΔV * m), where I is the discharge current, Δt is the discharge time, ΔV is the voltage window

(excluding the IR drop), and m is the mass of the active material.

Calculate energy density (E) using: E = 0.5 * C * (ΔV)^2 / 3.6.

Calculate power density (P) using: P = E / Δt.

Electrochemical Impedance Spectroscopy (EIS)
Objective: To investigate the internal resistance, charge transfer kinetics, and diffusive

properties of the electrolyte within the porous electrode structure.

Methodology:

Use the same cell assembly as for CV and GCD.

Connect the cell to a potentiostat with an EIS module.

Set the DC potential (typically the open-circuit potential or a specific voltage within the

stability window).
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Apply a small AC voltage perturbation (e.g., 5-10 mV).

Sweep the frequency over a wide range (e.g., 100 kHz to 10 mHz).

Record the impedance data and plot it as a Nyquist plot (Z'' vs. Z').

Analyze the Nyquist plot:

The x-intercept at high frequency represents the equivalent series resistance (ESR).

The semicircle in the high-to-medium frequency region relates to the charge transfer

resistance.

The straight line at low frequencies is characteristic of capacitive behavior.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical flow of the benchmarking process for PYR14-TFSI
in supercapacitor applications.
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Caption: Experimental workflow for benchmarking PYR14-TFSI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1250298#benchmarking-pyr14-tfsi-for-
supercapacitor-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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